1-(2,5-Dimethyl-4-nitrophenyl)ethanone

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 1-(2,5-dimethyl-4-nitrophenyl)ethanone
• InChI: InChI=1S/C10H11NO3/c1-6-5-10(11(13)14)7(2)4-9(6)8(3)12/h4-5H,1-3H3
• InChI Key: MJQFMFOCZMEACK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1[N+](=O)[O-])C)C(=O)C

Description

1-(2,5-Dimethyl-4-nitrophenyl)ethanone is an aromatic ketone characterized by a phenyl ring substituted with two methyl groups at the 2- and 5-positions and a nitro group at the 4-position. Its molecular formula is C₉H₉NO₃, with a molecular weight of 179.17 g/mol. The compound’s structure combines electron-donating methyl groups and an electron-withdrawing nitro group, which influence its physicochemical properties and reactivity.

Comparison with Similar Compounds

Key Structural Analogues:

Compound Name	Substituents (Position)	Molecular Formula	CAS RN	Source
1-(2,5-Dimethyl-4-nitrophenyl)ethanone	2,5-dimethyl; 4-nitro	C₉H₉NO₃	Not provided	N/A
1-(3,5-Dimethyl-4-nitrophenyl)ethanone	3,5-dimethyl; 4-nitro	C₉H₉NO₃	80539-12-4
1-(4,5-Dimethoxy-2-nitrophenyl)ethanone	4,5-dimethoxy; 2-nitro	C₁₀H₁₁NO₅	4101-32-0
1-(2,5-Dihydroxy-4-methoxyphenyl)ethanone	2,5-dihydroxy; 4-methoxy	C₉H₁₀O₄	Not provided

Substituent Impact :

• Electron Effects: The nitro group (−NO₂) at the 4-position in the target compound introduces strong electron-withdrawing effects, reducing electron density on the aromatic ring. This contrasts with methoxy (−OCH₃) or hydroxy (−OH) groups in analogues (e.g., ), which are electron-donating and enhance ring reactivity.

Physicochemical Properties

Molecular Weight and Solubility:

• The target compound’s molecular weight (179.17 g/mol) is lower than derivatives with methoxy groups (e.g., 225.20 g/mol for 1-(4,5-dimethoxy-2-nitrophenyl)ethanone ).
• Hydroxy-substituted analogues (e.g., 1-(2,5-dihydroxy-4-methoxyphenyl)ethanone) exhibit higher polarity and water solubility due to −OH groups, whereas methyl and nitro substituents in the target compound likely reduce solubility .